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Introduction
1-Undecyne (C₁₁H₂₀) is a terminal alkyne, a class of unsaturated hydrocarbons characterized

by a carbon-carbon triple bond at one end of the molecular chain.[1] This structural feature

imparts unique reactivity, making it a valuable building block in organic synthesis. A thorough

understanding of its physical properties is paramount for its effective handling, application in

various reaction conditions, and for the purification of synthetic products. This guide provides a

comprehensive overview of the boiling point and density of 1-Undecyne, supported by

experimental methodologies and a logical workflow for their determination.

Core Physical Properties
The primary physical characteristics of 1-Undecyne are its boiling point and density. These

properties are crucial for a range of laboratory and industrial applications, from reaction setup

to purification processes like distillation.

Data Presentation
The quantitative physical data for 1-Undecyne are summarized in the table below for ease of

reference and comparison.
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Physical Property Value Conditions

Boiling Point 195-196 °C at 760 mmHg[2]

73 °C at 10 mmHg[3][4]

Density 0.773 g/cm³ at 25 °C[2]

Molecular Weight 152.28 g/mol

Melting Point -25 °C

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail the generalized experimental protocols for determining the boiling

point and density of liquid organic compounds like 1-Undecyne.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For 1-Undecyne, which has a relatively high boiling point at

atmospheric pressure, distillation and Thiele tube methods are commonly employed.

1. Simple Distillation Method

This method is suitable for determining the boiling point of a pure liquid or for separating a

volatile liquid from a non-volatile solute.[5]

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

Procedure:

A sample of 1-Undecyne (at least 5 mL) is placed in the distillation flask along with a few

boiling chips to ensure smooth boiling.[6]

The apparatus is assembled as per a standard simple distillation setup, ensuring the

thermometer bulb is positioned just below the side arm of the distillation flask to accurately
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measure the temperature of the vapor.

The flask is gently heated.

The temperature is recorded when the liquid begins to boil and a steady stream of

distillate is collected in the receiving flask. This stable temperature reading is the boiling

point of the liquid at the recorded atmospheric pressure.[5][6]

2. Thiele Tube Method

This micro-scale method is advantageous when only a small amount of the substance is

available.[6]

Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end), and

a heat source.

Procedure:

A small amount of 1-Undecyne is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer and immersed in the Thiele tube containing a

high-boiling mineral oil.

The Thiele tube is heated gently.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

The heating is stopped, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.[6]

Determination of Density
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Density is an intrinsic property of a substance, defined as its mass per unit volume. For a liquid

like 1-Undecyne, this can be determined with high accuracy using straightforward laboratory

techniques.

Apparatus: A pycnometer or a graduated cylinder and an analytical balance.

Procedure (using a graduated cylinder):

The mass of a clean, dry graduated cylinder is measured using an analytical balance.[7]

A known volume of 1-Undecyne is carefully added to the graduated cylinder. The volume

is read from the bottom of the meniscus.[7]

The graduated cylinder containing the liquid is re-weighed.[7]

The mass of the 1-Undecyne is calculated by subtracting the mass of the empty

graduated cylinder from the total mass.

The density is then calculated by dividing the mass of the liquid by its volume. For higher

accuracy, a pycnometer is used, which is a flask with a specific, accurately known volume.

Logical Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of 1-Undecyne.
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Workflow for Physical Property Determination of 1-Undecyne

Boiling Point Determination Density Determination

Obtain 1-Undecyne Sample

Select Method:
- Simple Distillation (Macro)

- Thiele Tube (Micro)

Perform Simple Distillation

> 5 mL sample

Perform Thiele Tube Method

< 1 mL sample

Record Stable Vapor Temperature
(Boiling Point) & Atmospheric Pressure

End: Boiling Point Determined

Obtain 1-Undecyne Sample

Measure Mass of Sample Measure Volume of Sample

Calculate Density (Mass/Volume)

End: Density Determined

Start: Characterization of 1-Undecyne
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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